BRD5080

• Molecular Formula: C24H23FN4O3
• Molecular Weight: 434.5 g/mol
• InChI: InChI=1S/C24H23FN4O3/c1-14(2)32-13-16-5-7-17(8-6-16)21-11-22(30)29-23(27-21)18(12-26-29)24(31)28-20-9-4-15(3)10-19(20)25/h4-12,14,26H,13H2,1-3H3,(H,28,31)
• InChIKey: BUDOMLBNIMQZLG-UHFFFAOYSA-N

BRD5080: GPR65 Positive Allosteric Modulator for Inflammatory Research

BRD5080 is a synthetic small-molecule positive allosteric modulator (PAM) of the proton-sensing G protein-coupled receptor GPR65 (also known as TDAG8) . It was developed through a structure-activity relationship (SAR) campaign to improve potency and ortholog selectivity compared to an initial screening hit, BRD2813 [1]. BRD5080 induces GPR65-dependent cyclic AMP (cAMP) production and recruits G proteins in both wild-type (WT) human GPR65, the clinically relevant IBD risk variant I231L, and the mouse ortholog [2]. This compound is offered for research use only and has potential applications in studying autoimmune and inflammatory diseases .

GPR65 Positive Allosteric Modulator

Designed for pathway-specific potentiation studies in GPCR signaling

Cross-species ortholog activation

Activates both human and mouse GPR65 in cAMP and G protein recruitment assays

Disease-relevant variant engagement

Functionally engages loss-of-function IBD risk variant I231L

Selective over related GPCRs

Clean profile against GPR4 and GPR68 supports target-specific interpretation

• [1] Neale, I., et al. (2024). Small-molecule probe for IBD risk variant GPR65 I231L alters cytokine signaling networks through positive allosteric modulation. Science Advances, 10(29), eadn2339. View Source
• [2] TargetMol. (2024). BRD5080 Product Datasheet. T89013. View Source

Why BRD5080 Cannot Be Substituted

GPR65 positive allosteric modulators (PAMs) are not functionally interchangeable. The SAR campaign that produced BRD5080 revealed that minor structural modifications lead to profound changes in potency, ortholog selectivity (human vs. mouse), and even functional switching (e.g., activation vs. inhibition) [1]. Unlike the initial hit BRD2813, which showed inhibitory effects on related receptors, BRD5080 demonstrates exquisite selectivity for GPR65 over other proton-sensing GPCRs like GPR4 and GPR68 [1]. Furthermore, the ability to robustly activate the disease-relevant hGPR65 I231L variant is a key differentiator not shared by all analogs or the legacy tool compound BTB09089, which has limited activity on human GPR65 [1]. Therefore, substituting BRD5080 with an analog like BRD5075, BRD5059, or the earlier BRD2813 would yield different, and likely inferior, experimental outcomes for studies requiring potent, selective, and cross-species GPR65 potentiation [1].

Ortholog selectivity may shift

Structural analogs like BTB09089 lack robust human GPR65 activity; BRD2813 shows lower potency and off-target inhibition on GPR4.

Functional switching in related analogs

Minor SAR changes converted an analog into a GPR4 inhibitor. Substituting BRD5080 could lead to different, possibly opposite, functional outcomes.

Variant engagement not guaranteed

Only a few prioritized analogs, including BRD5080, robustly engage the I231L variant. Other analogs may fail to rescue variant signaling.

• [1] Neale, I., et al. (2024). Small-molecule probe for IBD risk variant GPR65 I231L alters cytokine signaling networks through positive allosteric modulation. Science Advances, 10(29), eadn2339. View Source

BRD5080 Comparative Evidence

Balanced Potency Across Human and Mouse GPR65

BRD5080 was selected from a panel of prioritized analogs for its ability to induce at least 40% cAMP activity with a submicromolar median effective concentration (EC50) in both human GPR65 (hGPR65) and mouse GPR65 (mGPR65) expressing cells. While many analogs demonstrated strong activity in one ortholog but not the other, BRD5080, alongside BRD5075 and a few others, showed consistent cross-species activation, a critical property for translational research. At a concentration of 1.56 μM, BRD5080 was among the compounds demonstrating the highest activity for both hGPR65 and mGPR65 [1]. This balanced profile contrasts with the initial hit, BRD2813, and the previous literature standard, BTB09089, which has limited activity on human GPR65 [1].

Balanced Potency

Head-to-head

EC50 < 1 µM for both hGPR65 and mGPR65; high activity at 1.56 µM

Supports cross-species translational study design

cAMP assay in HeLa cells at pH 7.2; BTB09089 inactive on hGPR65

Evidence Dimension	cAMP activity induction in hGPR65 and mGPR65
Target Compound Data	EC50 < 1 µM for both hGPR65 and mGPR65; high activity at 1.56 µM
Comparator Or Baseline	BRD2813: Selective, lower potency. BTB09089: Poor activity on hGPR65.
Quantified Difference	BRD5080 demonstrates submicromolar EC50 for both orthologs, enabling cross-species studies, unlike BTB09089 which fails to activate hGPR65.
Conditions	HeLa cells stably expressing hGPR65 or mGPR65; cAMP production assay at pH 7.2

Why This Matters

This balanced, submicromolar cross-species potency is essential for researchers requiring a single tool compound to study GPR65 biology in both human and mouse models, avoiding the confounding variables introduced by switching compounds between species.

• [1] Neale, I., et al. (2024). Small-molecule probe for IBD risk variant GPR65 I231L alters cytokine signaling networks through positive allosteric modulation. Science Advances, 10(29), eadn2339. View Source

Superior Solubility and Lipophilicity

A critical bottleneck in the SAR campaign was the poor aqueous solubility of many potent analogs, limiting their utility as chemical probes. Physical property assessment revealed that BRD5080 had a solubility of 13.6 μM in phosphate buffer, second only to BRD5075 (116 μM) among the top-tier analogs. Most other prioritized compounds, including BRD5059, BRD5078, and BRD5079, had solubility below the assay's measurable range, rendering them suboptimal for reliable in vitro experimentation [1]. Furthermore, the lipophilicity of BRD5080, measured as logD = 3.62, is in a favorable range and comparable to its lead analog BRD5075 (logD = 3.57), indicating good drug-like properties [1].

Solubility & LogD

Head-to-head

Solubility 13.6 µM (phosphate buffer); LogD 3.62

Measurable solubility supports reproducible in vitro dosing

BRD5075 solubility 116 µM; many potent analogs insoluble

Evidence Dimension	Aqueous solubility and lipophilicity
Target Compound Data	Solubility: 13.6 µM; LogD: 3.62
Comparator Or Baseline	BRD5075 (Solubility: 116 µM, LogD: 3.57); BRD5059, BRD5078, BRD5079 (Solubility: below measurable range)
Quantified Difference	BRD5080's solubility is ~8.5-fold lower than BRD5075 but is measurable, unlike many other potent analogs which are effectively insoluble.
Conditions	Solubility measured in phosphate buffer; LogD measured at pH 7.4

Why This Matters

Adequate solubility is a non-negotiable prerequisite for reproducible in vitro assays. BRD5080's measurable solubility ensures that its potent activity is not confounded by precipitation or inaccurate dosing, a common problem with the more lipophilic, poorly soluble analogs in the series.

• [1] Neale, I., et al. (2024). Small-molecule probe for IBD risk variant GPR65 I231L alters cytokine signaling networks through positive allosteric modulation. Science Advances, 10(29), eadn2339. View Source

Functional PAM Activity at GPR65 I231L Variant

To confirm the mechanism of action, G protein recruitment assays were performed. BRD5080, along with BRD5075 and BRD5059, was one of only three prioritized analogs to demonstrate clear engagement and activation of both hGPR65 and mGPR65 [1]. Critically, BRD5080 also robustly recruited G protein in cells expressing the loss-of-function IBD risk variant, hGPR65 I231L [1]. This variant has impaired signaling, and its activation is a key therapeutic hypothesis. The ability to activate the variant receptor is not a property shared by all analogs and represents a significant functional advantage over the previous standard, BTB09089, which is inactive on human GPR65 [1].

I231L Variant Activity

Head-to-head

Recruits mGs in hGPR65 I231L variant cells

Enables functional study of IBD risk allele signaling

Split-luciferase reporter; BTB09089 inactive on hGPR65

Evidence Dimension	G protein recruitment in hGPR65 WT, mGPR65, and hGPR65 I231L variant
Target Compound Data	Positive for mGs recruitment in hGPR65, mGPR65, and hGPR65 I231L variant
Comparator Or Baseline	BRD5059, BRD5075 (positive for both); BRD2813, BRD2166 (negative or inhibitory on GPR4); BTB09089 (inactive on hGPR65)
Quantified Difference	BRD5080 is one of three compounds in the series that functionally engages both human and mouse orthologs and is active on the disease-relevant I231L variant.
Conditions	Expi293F cells co-expressing GPCR-SmBiT and LgBiT-mGs; split-luciferase reporter assay

Why This Matters

For research focused on the genetics of inflammatory bowel disease, the ability to activate the I231L variant is paramount. BRD5080 is one of a very limited number of well-characterized tools capable of probing the biology of this clinically relevant risk allele.

• [1] Neale, I., et al. (2024). Small-molecule probe for IBD risk variant GPR65 I231L alters cytokine signaling networks through positive allosteric modulation. Science Advances, 10(29), eadn2339. View Source

High Selectivity for GPR65

A major pitfall of the initial screening hit, BRD2813, was off-target activity. At high concentrations, BRD2813 and another analog, BRD2166, caused a decrease in cAMP production in cells expressing the related proton-sensing receptor hGPR4, indicating an inhibitory effect [1]. In stark contrast, BRD5080, along with its prioritized analogs BRD5075, BRD5078, and BRD5079, demonstrated activity almost exclusively on hGPR65 and mGPR65, with no significant activity on hGPR4 or hGPR68 [1]. This clean selectivity profile is essential for a high-quality chemical probe, as it minimizes confounding biological effects in complex cellular systems.

GPCR Selectivity

Head-to-head

No significant activity on hGPR4 or hGPR68

Clean selectivity supports target-specific interpretation

BRD2813 showed off-target inhibition on hGPR4

Evidence Dimension	Activity on hGPR4 and hGPR68
Target Compound Data	No significant induction of cAMP in hGPR4 or hGPR68 cell lines.
Comparator Or Baseline	BRD2813, BRD2166 (caused a decrease in cAMP in hGPR4 cells, suggesting off-target inhibition)
Quantified Difference	BRD5080 shows clean selectivity, whereas the initial hit BRD2813 exhibits off-target inhibitory activity on a related GPCR.
Conditions	HeLa cells stably expressing hGPR4 or hGPR68; cAMP assay at pH 6.6 and 7.2

Why This Matters

For reliable target validation studies, a selective probe is non-negotiable. BRD5080's clean profile ensures that observed biological effects can be confidently attributed to GPR65 modulation, rather than off-target interactions with other proton-sensing GPCRs.

• [1] Neale, I., et al. (2024). Small-molecule probe for IBD risk variant GPR65 I231L alters cytokine signaling networks through positive allosteric modulation. Science Advances, 10(29), eadn2339. View Source

Low Cytotoxicity in Cellular Assays

To ensure that functional effects observed with BRD5080 are not due to compound-induced cell death, a 72-hour viability assay was performed on hGPR65-expressing cells. BRD5080 showed no significant cytotoxicity over this period, with only a slight decrease in cell viability observed at the very high concentration of 50 μM [1]. This data provides confidence that the compound is well-tolerated in long-term in vitro studies at pharmacologically relevant concentrations.

Cytotoxicity Profile

Reported

No significant cytotoxicity up to 50 µM over 72 h

Supports long-term in vitro study design

Viability assay in hGPR65-expressing cells

Evidence Dimension	Cell viability after 72-hour incubation
Target Compound Data	No significant cytotoxicity up to 50 µM; slight decrease at 50 µM
Comparator Or Baseline	Not applicable (single compound assessment)
Quantified Difference	Not applicable
Conditions	hGPR65-expressing cells, 72-hour incubation period

Why This Matters

This evidence confirms that BRD5080's observed pharmacology is not an artifact of cytotoxicity, making it a more reliable tool for functional studies in primary cells and other sensitive in vitro models.

• [1] Neale, I., et al. (2024). Small-molecule probe for IBD risk variant GPR65 I231L alters cytokine signaling networks through positive allosteric modulation. Science Advances, 10(29), eadn2339. View Source

BRD5080 Research Applications

Cross-Species GPR65 Preclinical Studies

BRD5080 is an optimal tool for studies requiring potent activation of both human and mouse GPR65 orthologs [1]. Its balanced submicromolar potency in hGPR65 and mGPR65 cAMP assays makes it ideal for parallel in vitro experiments in human cell lines and ex vivo studies using mouse primary cells (e.g., bone marrow-derived dendritic cells). This eliminates the need to use different compounds for different species, simplifying experimental design and data interpretation [1].

Functional Rescue of GPR65 I231L Variant

The confirmed ability of BRD5080 to recruit G protein in cells expressing the hGPR65 I231L variant directly supports its use in functional rescue experiments [1]. Researchers can employ BRD5080 to determine if pharmacological potentiation can restore wild-type-like signaling and downstream anti-inflammatory gene expression programs in cells harboring the risk allele, a key hypothesis for IBD research [1].

Selective Target Validation in Inflammatory Signaling

BRD5080's demonstrated selectivity for GPR65 over GPR4 and GPR68 makes it a superior chemical probe for target validation studies [1]. In complex cellular systems like dendritic cells or macrophages, where multiple proton-sensing GPCRs may be expressed, BRD5080 can be used to specifically interrogate the role of GPR65 in modulating inflammatory cytokine and chemokine production without confounding off-target effects on related receptors [1].

Reliable In Vitro Pharmacology for Long-Term Assays

The combination of measurable aqueous solubility (13.6 μM) and low cytotoxicity (up to 50 μM) makes BRD5080 a dependable choice for a wide range of in vitro assays, including long-term treatments [1]. Unlike many of its more potent but insoluble analogs, BRD5080 can be reliably formulated and dosed without the risk of precipitation, ensuring that observed biological effects are a true reflection of GPR65 modulation rather than an artifact of compound precipitation or toxicity [1].

Application

Selection Property

Validation Focus

Cross-species GPR65 studies

Ortholog-balanced activation

cAMP and G protein recruitment assays in human and mouse GPR65

I231L variant functional rescue

Variant-specific engagement

Rescue-of-signaling assays in I231L-expressing models

Inflammatory signaling target validation

Selectivity over GPR4/GPR68

Specificity panel in proton-sensing GPCRs

Long-term in vitro pharmacology

Measurable solubility and low cytotoxicity

Cell viability and precipitation monitoring

• [1] Neale, I., et al. (2024). Small-molecule probe for IBD risk variant GPR65 I231L alters cytokine signaling networks through positive allosteric modulation. Science Advances, 10(29), eadn2339. View Source